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Compound of Interest

Compound Name: 5-Iodopentan-2-one

Cat. No.: B3051912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Iodopentan-2-one is a valuable bifunctional reagent in organic synthesis, acting as a potent

alkylating agent. Its structure, featuring a reactive primary iodide and a ketone carbonyl group,

allows for the introduction of a 3-oxobutyl moiety onto a variety of nucleophiles. This dual

functionality makes it a key building block in the synthesis of complex organic molecules,

including natural products and their analogs, particularly in the construction of cyclic systems

and the elaboration of carbon skeletons.

The primary iodide is an excellent leaving group, facilitating nucleophilic substitution reactions

(SN2) with a wide range of soft and hard nucleophiles. The ketone functionality can participate

in subsequent transformations, such as aldol condensations, reductions, or reductive

aminations, providing a handle for further molecular diversification.

These application notes provide an overview of the use of 5-iodopentan-2-one as an

alkylating agent, with a focus on the synthesis of dihydrojasmone precursors, and include

detailed experimental protocols and data presented for clarity and reproducibility.

Key Applications
The primary application of 5-iodopentan-2-one as an alkylating agent is in the formation of

carbon-carbon and carbon-heteroatom bonds. Notable applications include:
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Alkylation of Enolates: The reaction of 5-iodopentan-2-one with enolates derived from

ketones, esters, and other carbonyl compounds is a powerful method for constructing

carbon-carbon bonds. This is particularly useful in the synthesis of 1,5-dicarbonyl

compounds, which are precursors to cyclic ketones and other important structural motifs.

Synthesis of Dihydrojasmone and its Analogs: 5-Iodopentan-2-one is a key synthon in the

synthesis of dihydrojasmone, a valuable fragrance ingredient. The synthesis typically

involves the alkylation of a cyclopentanedione derivative with 5-iodopentan-2-one, followed

by an intramolecular aldol condensation and dehydration to form the characteristic

cyclopentenone ring.

Alkylation of Heteroatomic Nucleophiles: Amines, thiols, and other heteroatomic nucleophiles

can be readily alkylated with 5-iodopentan-2-one to introduce the 3-oxobutyl group. This is

useful in the synthesis of a variety of heterocyclic compounds and in the modification of

peptides and other biomolecules.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of a dihydrojasmone

precursor, 2-methyl-2-(3-oxobutyl)cyclopentane-1,3-dione, via a Michael addition, a reaction

analogous to alkylation with 5-iodopentan-2-one. While a direct protocol using 5-iodopentan-
2-one for this specific transformation is not readily available in the cited literature, the

conditions for the analogous Michael reaction provide a strong starting point for optimization.
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Parameter Value Reference

Reactants

2-Methyl-1,3-

cyclopentanedione, Methyl

vinyl ketone

[1]

Solvent Dichloromethane [1]

Base Triethylamine [1]

Reaction Time 12 hours [1]

Product

2-Methyl-2-(3-

oxobutyl)cyclopentane-1,3-

dione

[1]

Yield 95% [1]

Experimental Protocols
Protocol 1: Synthesis of 2-Methyl-2-(3-
oxobutyl)cyclopentane-1,3-dione (Analogous to
Alkylation with 5-Iodopentan-2-one)
This protocol describes the synthesis of a key intermediate for dihydrojasmone using a Michael

addition, which serves as a model for the alkylation of 2-methyl-1,3-cyclopentanedione.[1]

Materials:

2-Methyl-1,3-cyclopentanedione (2.2 g, 20 mmol)

Methyl vinyl ketone (1.8 mL, 22 mmol)

Triethylamine

Dichloromethane

Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,

chromatography columns)
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Procedure:

Dissolve 2-methyl-1,3-cyclopentanedione (2.2 g, 20 mmol) in dichloromethane.

Add triethylamine to the solution.

Add methyl vinyl ketone (1.8 mL, 22 mmol) to the reaction mixture.

Stir the reaction mixture at room temperature for 12 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction and perform a standard aqueous workup.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to afford 2-methyl-2-(3-

oxobutyl)cyclopentane-1,3-dione as a colorless oil (3.5 g, 95% yield).[1]

Visualizations
The following diagrams illustrate the general concepts and workflows associated with the use

of 5-iodopentan-2-one as an alkylating agent.

Caption: General scheme of alkylation using 5-iodopentan-2-one.

Caption: Workflow for the synthesis of a dihydrojasmone precursor.

Conclusion
5-Iodopentan-2-one is a highly effective and versatile alkylating agent with significant

applications in organic synthesis, particularly in the construction of complex cyclic systems. The

protocols and data provided, based on analogous and well-established reactions, offer a solid

foundation for researchers to utilize this reagent in their synthetic endeavors. Further

exploration of its reactivity with a broader range of nucleophiles is encouraged to expand its

synthetic utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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